D-myo-Inositol-3-phosphate (sodium salt)
Overview
Description
D-myo-Inositol-3-phosphate (Ins(3)P1) is a member of the inositol phosphate (InsP) molecular family of second messengers that play a critical role in the transmission of cellular signals. The most studied InsP, Ins(1,4,5)P3, is a second messenger produced in cells by phospholipase C (PLC)-mediated hydrolysis of phosphatidylinositol-4,5-biphosphate. Binding of Ins(1,4,5)P3 to its receptor on the endoplasmic reticulum results in opening of the calcium channels and an increase in intracellular calcium. Ins(3)P1 can be formed by the dephosphorylation of polyphosphate inositols such as Ins(3,4)P2 by inositol polyphosphate 4-phosphatase.
Scientific Research Applications
Inhibition of Iron-Gall-Ink Corrosion
D-myo-Inositol-3-phosphate sodium salt derivatives, such as myo-inositol 1,2,3-tris(dihydrogen phosphate) and myo-inositol 1,2,3,5-tetrakis(dihydrogen phosphate), have been synthesized and used effectively to prevent iron-gall-ink decay in cellulose items, showcasing a preservation level comparable to that of phytic acid dodecasodium salt (Šala et al., 2006).
Prevention of Dystrophic Calcifications
Research on D-myo-Inositol-3-phosphate sodium salt's derivative, myo-inositol hexaphosphate (InsP6), revealed its effectiveness in preventing dystrophic calcifications in soft tissues, implying a potential role of InsP6 in inhibiting calcium salt crystallization and calcification in biological systems (Grases et al., 2004).
Role in Environmental Phosphorus Cycling
Inositol phosphates, including D-myo-Inositol-3-phosphate, are significant organic phosphorus compounds in the environment, particularly in soil, where they constitute the primary class of organic phosphorus. They are involved in various environmental processes, including eutrophication in aquatic ecosystems. However, their cycling, mobility, and bioavailability are still not well understood (Turner et al., 2002).
Cardioprotective Properties
A derivative of D-myo-Inositol-3-phosphate sodium salt, d-myo-inositol-1,4,5-trisphosphate hexasodium (d-myo-IP3), has shown cardioprotective properties. It reduces infarct size in rabbit hearts, and its effects are speculated to be mediated through external IP3 receptors and communication via gap junctions or hemichannels (Przyklenk et al., 2005).
Metabolism and Plant Biology
D-myo-Inositol-3-phosphate is crucial in plant biology and metabolism. It plays a pivotal role in processes like biosynthesis, phosphate and polyphosphate ester hydrolysis, and O-methylation of myo-inositol. However, aspects like oxidation, conjugation, and transfer to phospholipids need further exploration (Loewus & Murthy, 2000).
Salt Tolerance in Plants
A salt-tolerant l-myo-Inositol-1-phosphate synthase from Porteresia coarctata, a halophytic wild rice, has been identified and characterized. It catalyzes the synthesis of inositol and contributes to the plant's ability to thrive in saline conditions. The enzyme's salt-tolerant property offers potential applications in enhancing crop resilience to salt stress (Majee et al., 2004).
properties
Molecular Formula |
C6H12O9P · Na |
|---|---|
Molecular Weight |
282.1 |
InChI |
InChI=1S/C6H13O9P.Na/c7-1-2(8)4(10)6(5(11)3(1)9)15-16(12,13)14;/h1-11H,(H2,12,13,14);/q;+1/p-1/t1-,2-,3+,4-,5-,6?;/m0./s1 |
InChI Key |
CHOHZLSIGPJILL-SMHRCLIUSA-M |
SMILES |
O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](OP([O-])(O)=O)[C@H]1O.[Na+] |
synonyms |
Ins(3)P1 (sodium salt); 3-IP1 (sodium salt) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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